Cas no 630-13-7 (2,2-Diiodopropane)

• Product Name: 2,2-Diiodopropane
• CAS No: 630-13-7
• MF: C₃H₆I₂
• MW: 295.888685703278
• MDL: MFCD03265252
• CID: 427575
• PubChem ID: 11483316
• Update Time: 2025-10-29

2,2-Diiodopropane Chemical and Physical Properties

Names and Identifiers

• Propane, 2,2-diiodo-
• 2,2-Diiodopropane
• AZUCPFMKPGFGTB-UHFFFAOYSA-N
• DTXSID90467385
• diiodo-propane
• 2-Dijodpropan
• EN300-89088
• SCHEMBL763851
• Q209124
• AKOS015960363
• 630-13-7

• MDL： MFCD03265252
• Inchi： 1S/C3H6I2/c1-3(2,4)5/h1-2H3
• InChI Key： AZUCPFMKPGFGTB-UHFFFAOYSA-N
• SMILES： IC(C)(C)I

Computed Properties

• Exact Mass: 295.85498
• Monoisotopic Mass: 295.85590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 27.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 173.0 °C
• PSA: 0

Additional information on 2,2-Diiodopropane

Properties and Applications of 2,2-Diiodopropane (CAS No. 630-13-7)

2,2-Diiodopropane, with the chemical formula C₃H₆I₂, is a halogenated alkane that has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural and reactivity features. This compound, identified by its CAS number 630-13-7, serves as a versatile intermediate in the preparation of various pharmacologically active molecules and functional materials. Its molecular structure, characterized by two iodine atoms substituting at the second carbon position of propane, imparts distinct chemical properties that make it valuable in synthetic chemistry.

The reactivity of 2,2-diiodopropane is primarily governed by the presence of the iodine atoms, which are electron-withdrawing and capable of participating in various chemical transformations. One of the most notable reactions involving this compound is its use as a precursor in the synthesis of biologically relevant molecules. The compound’s ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, making it a crucial building block in medicinal chemistry.

In recent years, researchers have explored the applications of 2,2-diiodopropane in the development of novel therapeutic agents. Its incorporation into drug candidates has been particularly useful in designing molecules with enhanced binding affinity and metabolic stability. For instance, studies have demonstrated its role in synthesizing protease inhibitors and kinase inhibitors, which are critical targets in treating diseases such as cancer and inflammation. The halogenated propanes derivatives obtained from 2,2-diiodopropane often exhibit improved pharmacokinetic profiles, contributing to their potential as lead compounds in drug discovery.

The industrial significance of CAS No 630-13-7 extends beyond pharmaceuticals into materials science. The compound’s reactivity with metal catalysts enables the formation of polymers and copolymers with tailored properties. These materials find applications in coatings, adhesives, and specialty plastics where controlled molecular weight and functionality are essential. Additionally, the iodine atoms in 2,2-diiodopropane can be utilized in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is pivotal for constructing complex organic frameworks.

Recent advancements in synthetic methodologies have further highlighted the utility of 2,2-diiodopropane. Researchers have developed innovative protocols for its selective functionalization, allowing for greater control over product yields and purity. These improvements have not only streamlined its use in laboratory settings but also enhanced its feasibility for large-scale production. The compound’s compatibility with green chemistry principles has also been noted, as it can be synthesized using environmentally benign conditions that minimize waste and energy consumption.

The pharmacological potential of derivatives synthesized from CAS No 630-13-7 continues to be an area of active investigation. Emerging studies suggest that modifications to the iodine substituents can modulate the biological activity of resulting compounds. This flexibility has opened new avenues for developing targeted therapies with reduced side effects. Moreover, computational modeling techniques have been employed to predict the interactions between these derivatives and biological targets, accelerating the drug discovery process.

From a chemical perspective, 2,2-diiodopropane exemplifies the importance of halogenated alkanes in modern synthetic chemistry. Its unique reactivity profile enables access to a wide range of functionalized compounds that would be otherwise challenging to obtain. As research progresses, the applications of this compound are expected to expand into new domains, driven by advancements in synthetic techniques and an increasing demand for specialized materials.

In conclusion,CAS No 630-13-7, corresponding to 2,2-Diiodopropane, is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development efforts worldwide. As synthetic methodologies continue to evolve，the versatility and utility of this compound are poised to remain at the forefront of scientific innovation.